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Compound of Interest

Compound Name: VL285

Cat. No.: B15621139 Get Quote

For researchers and scientists engaged in the fast-paced world of drug development, the

proper handling and disposal of chemical reagents like VL285, a VHL ligand utilized in

PROTAC® research, are paramount for ensuring a safe laboratory environment and preventing

environmental contamination.[1] This guide provides a comprehensive overview of the proper

disposal procedures for VL285, based on available safety information and best practices for

laboratory chemical waste management.

Hazard Profile and Safety Considerations
While a comprehensive Safety Data Sheet (SDS) for VL285 is not readily available, information

from suppliers highlights its key hazard characteristics that must inform its disposal.[1][2]

VL285 is classified as a combustible solid and is designated as Water Hazard Class 3 (WGK

3), indicating it is highly hazardous to water.[1][2] Therefore, preventing VL285 from entering

waterways is a critical aspect of its disposal.[1][2]
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Hazard Classification Description

Physical Form Solid

Storage Class 11 - Combustible Solids[1]

Water Hazard Class (WGK) 3 - Highly hazardous to water[1][2]

Hazard Statements

H302: Harmful if swallowed. H315: Causes skin

irritation. H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Step-by-Step Disposal Protocol for VL285
Adherence to the following step-by-step protocol is essential for the safe disposal of VL285
waste.

Personal Protective Equipment (PPE)
Before handling any VL285 waste, it is crucial to be outfitted with the appropriate personal

protective equipment to minimize exposure risks.

Required PPE:

Eye Protection: Safety goggles or a face shield.[1]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves.[1] Double-gloving is

recommended, especially when handling solutions.[2]

Body Protection: A lab coat should be worn to protect against accidental spills.[1]

Waste Segregation and Collection
Proper segregation of VL285 waste is critical to ensure it is handled and disposed of correctly.

Solid Waste:

Collect all solid VL285 waste, including contaminated consumables like weighing paper,

pipette tips, and vials, in a dedicated and clearly labeled hazardous waste container.[1]
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The container should be made of a compatible material, such as polyethylene, and have a

secure lid to prevent spills and exposure.[1]

Label the container as "Hazardous Waste: VL285 (Combustible Solid, Water Hazard Class

3)" and include the date of initial waste accumulation.[1]

Liquid Waste (Solutions containing VL285):

Collect all liquid waste containing VL285 in a separate, dedicated, and clearly labeled

hazardous waste container.[1]

The container must be leak-proof and constructed from a compatible material.[1]

Label the container as "Hazardous Waste: VL285 Solution (Water Hazard Class 3)" and

list all solvent components with their approximate concentrations.[1]

Crucially, do not dispose of any liquid containing VL285 down the drain.[1][2]

Storage of VL285 Waste
Proper storage of hazardous waste is a key component of laboratory safety.

Store all hazardous waste containers in a designated satellite accumulation area within the

laboratory.[1]

Ensure the storage area is secure and away from incompatible materials.

Final Disposal
The final disposal of VL285 waste must be handled by qualified professionals.

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the VL285 waste containers.[1][2]

Provide the EHS office with a complete and accurate description of the waste, including its

composition and hazard classification.[1]

Decontamination of Glassware and Equipment
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Proper decontamination of reusable materials is essential to prevent cross-contamination.

Grossly contaminated reusable glassware and equipment should be decontaminated before

routine washing.[1]

Rinse the contaminated items with a suitable solvent, such as ethanol or acetone, that can

dissolve VL285.[1]

Collect the rinsate as hazardous liquid waste and dispose of it according to the liquid waste

procedures outlined above.[1]

Following the initial rinse, the glassware can be washed according to standard laboratory

procedures.[1]
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Caption: Logical workflow for the proper disposal of VL285 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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